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Compound of Interest

Compound Name: 1,3-Dipalmitoyl-2-stearoyl glycerol

Cat. No.: B15571206 Get Quote

This document provides immediate, essential safety and logistical information for handling 1,3-
Dipalmitoyl-2-stearoyl glycerol in a laboratory setting. The following procedures are designed

to ensure the safety of researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
While specific hazard data for 1,3-Dipalmitoyl-2-stearoyl glycerol is limited, adherence to

standard laboratory safety protocols is crucial. The following personal protective equipment is

recommended to minimize exposure and ensure safe handling. For a structurally similar

compound, 1,3-Dipalmitoyl-2-oleoylglycerol, the recommended PPE includes eyeshields,

gloves, and a type N95 (US) respirator[1].
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PPE Category Item Specifications

Eye Protection Safety Glasses or Goggles

Chemical splash goggles or

safety glasses with side

shields.

Hand Protection Gloves
Chemically impermeable

gloves (e.g., Nitrile rubber).

Respiratory Protection Respirator

An N95 (US) or equivalent

respirator is recommended,

especially when handling the

powder form where dust may

be generated.

Body Protection Lab Coat

A standard laboratory coat

should be worn to protect

street clothing.

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Ensure adequate ventilation in the handling area.[2] A chemical fume hood is recommended,

particularly when working with the solid form to avoid inhalation of dust.

Set up an emergency exit and a designated risk-elimination area.[2]

Have an eyewash station and safety shower readily accessible.

2. Handling the Compound:

Avoid contact with skin and eyes.[2]

Do not breathe in dust, mist, gas, or vapors.[2]

Use non-sparking tools to prevent fire from electrostatic discharge.[2]

Weigh and transfer the compound in a well-ventilated area.
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3. Storage:

Store the container tightly closed in a dry, cool, and well-ventilated place.[2]

Store away from incompatible materials and foodstuff containers.[2] The recommended

storage temperature is -20°C[3][4].

Disposal Plan
1. Waste Collection:

Collect waste material in a suitable, closed container labeled for chemical waste disposal.[2]

2. Disposal Method:

Dispose of the chemical waste through a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[2]

Do not allow the chemical to enter drains or sewer systems.[2] Discharge into the

environment must be avoided.[2]

3. Container Disposal:

Containers can be triple-rinsed (or the equivalent) and then offered for recycling or

reconditioning.[2]

Alternatively, puncture the packaging to render it unusable for other purposes and dispose of

it in a sanitary landfill.[2]

Emergency Procedures
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Emergency Situation Action

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with soap and plenty of

water. Consult a doctor.[2]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[2]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[2]

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a doctor

immediately. Do not use mouth-to-mouth

resuscitation if the victim ingested or inhaled the

chemical.[2]

Spill

Prevent further leakage if it is safe to do so. Do

not let the chemical enter drains.[2] Remove all

sources of ignition.[2] Use spark-proof tools and

explosion-proof equipment.[2] Collect the spilled

material and dispose of it promptly in

accordance with appropriate laws and

regulations.[2]

Visual Guides
The following diagrams illustrate the recommended workflow and logical relationships for

handling 1,3-Dipalmitoyl-2-stearoyl glycerol safely.
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Handling Workflow for 1,3-Dipalmitoyl-2-stearoyl glycerol
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Caption: Step-by-step workflow for handling 1,3-Dipalmitoyl-2-stearoyl glycerol.
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Personal Protective Equipment (PPE) Requirements

Required PPE

Protects Against

Eye Protection (Goggles/Safety Glasses)

Eye Irritation / Splashes

Hand Protection (Impermeable Gloves)

Skin Contact

Respiratory Protection (N95 Respirator)

Inhalation of Dust

Body Protection (Lab Coat)

Contamination of Clothing
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Caption: PPE requirements and the hazards they mitigate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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